3-Nitropyridine-2-carboxylic acid
Overview
Description
3-Nitropyridine-2-carboxylic acid is a chemical compound with the molecular formula C6H4N2O4 . It is a derivative of pyridine, which is a basic heterocyclic organic compound .
Synthesis Analysis
The synthesis of 3-Nitropyridine and its derivatives involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to produce the N-nitropyridinium ion . When this ion is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained with a yield of 77% . This method gives good yields for 4-substituted and moderate yields for 3-substituted pyridines .
Molecular Structure Analysis
The molecular structure of 3-Nitropyridine-2-carboxylic acid consists of a pyridine ring substituted with a nitro group at the 3-position and a carboxylic acid group at the 2-position .
Scientific Research Applications
Chemical Synthesis and Reactions
3-Nitropyridine-2-carboxylic acid has been utilized in various chemical syntheses and reactions. One notable application involves its use in the preparation of 2-substituted 1,8-naphthyridines, where decarboxylation of 3-carboxylic acids plays a crucial role (Hawes & Wibberley, 1967). Additionally, this compound has been employed in a synthesis method involving cyclocondensation with β-diketones, producing substituted 2-amino-3-nitropyridines and related compounds, demonstrating its versatility in organic synthesis (Batt & Houghton, 1995).
Synthesis of Amides
The compound has been used in the synthesis of amides through nucleophilic substitution of hydrogen. This process involves reacting 3-nitropyridine with nitrogen-centered carboxylic acid amide anions in anhydrous DMSO, facilitating the formation of previously unknown N-(5-nitropyridin-2-yl) carboxamides (Amangasieva et al., 2018).
Analytical Chemistry Applications
3-Nitropyridine-2-carboxylic acid derivatives are used in analytical chemistry, particularly in the derivation of carboxylic acids, aldehydes, and ketones. This application is significant in industrial and biological sample analyses. The derivatives formed react with 2-nitrophenylhydrazine (2-NPH) and are subsequently separated and detected using high-performance liquid chromatography (HPLC) (Peters et al., 2004).
Optical and Electrostatic Properties
Research has also explored the electrostatic modeling of linear optical susceptibilities of derivatives of 3-nitropyridine-2-carboxylic acid. This involves evaluating macroscopic linear susceptibilities in crystals, contributing to our understanding of molecular polarizabilities and crystal interactions (Kanoun et al., 2010).
Mechanism of Action
Target of Action
Nitropyridines, a class of compounds to which 3-nitropyridine-2-carboxylic acid belongs, are known to interact with various biological targets .
Mode of Action
The mode of action of 3-Nitropyridine-2-carboxylic acid involves its interaction with its targets. This shift can lead to changes in the target molecules, affecting their function .
Biochemical Pathways
It’s known that nitropyridines can be involved in various chemical reactions, leading to the formation of different compounds . For instance, from 3-nitropyridine, 5-nitropyridine-2-sulfonic acid is formed in a two-step reaction .
Result of Action
The compound’s interactions with its targets and its involvement in various chemical reactions suggest that it could have multiple effects at the molecular and cellular levels .
Safety and Hazards
Future Directions
From 3-nitropyridine, 5-nitropyridine-2-sulfonic acid is formed in a two-step reaction. From this, a series of 2-substituted-5-nitro-pyridines has been synthesized . This suggests potential future directions for the development of new compounds and reactions involving 3-Nitropyridine-2-carboxylic acid .
properties
IUPAC Name |
3-nitropyridine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2O4/c9-6(10)5-4(8(11)12)2-1-3-7-5/h1-3H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUUJWCKWJJGJOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C(=O)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60593261 | |
Record name | 3-Nitropyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60593261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Nitropyridine-2-carboxylic acid | |
CAS RN |
59290-85-6 | |
Record name | 3-Nitropyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60593261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Nitropyridine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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